N-[4-(2-cyanopropan-2-yl)phenyl]-2,2-dimethylpropanamide

• IUPAC Name: N-[4-(2-cyanopropan-2-yl)phenyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C15H20N2O/c1-14(2,3)13(18)17-12-8-6-11(7-9-12)15(4,5)10-16/h6-9H,1-5H3,(H,17,18)
• InChI Key: IYGHTLDDRDETSA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC=C(C=C1)C(C)(C)C#N
• Molecular Formula: C15H20N2O
• Molecular Weight: 244.33 g/mol

Description

N-[4-(2-cyanopropan-2-yl)phenyl]-2,2-dimethylpropanamide, also known as DPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and industry.

Mechanism of Action

The mechanism of action of N-[4-(2-cyanopropan-2-yl)phenyl]-2,2-dimethylpropanamide is complex and not fully understood. However, it is believed that this compound exerts its effects by modulating various cellular pathways and signaling molecules, such as protein kinases, transcription factors, and cytokines. This compound has been shown to inhibit the proliferation and migration of cancer cells, reduce the production of amyloid beta peptides in Alzheimer's disease, and promote the growth and development of plants.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, depending on the target system and concentration used. In cancer cells, this compound induces cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. In Alzheimer's disease, this compound reduces the accumulation of amyloid beta peptides and improves cognitive function. In plants, this compound enhances root and shoot growth, increases chlorophyll content, and improves stress tolerance.

Advantages and Limitations for Lab Experiments

N-[4-(2-cyanopropan-2-yl)phenyl]-2,2-dimethylpropanamide has several advantages as a research tool, including its high purity, stability, and reproducibility. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, this compound has some limitations, such as its potential toxicity and limited solubility in aqueous solutions. Therefore, caution should be exercised when using this compound in lab experiments, and appropriate safety measures should be taken.

Future Directions

There are several future directions for N-[4-(2-cyanopropan-2-yl)phenyl]-2,2-dimethylpropanamide research, including the development of more efficient and sustainable synthesis methods, the identification of new molecular targets and signaling pathways, and the optimization of this compound-based treatments for various diseases and conditions. This compound also has potential applications in other fields, such as environmental remediation and energy storage. Therefore, further research on this compound is warranted to fully explore its potential and contribute to the advancement of science and technology.
Conclusion:
In conclusion, this compound is a promising chemical compound that has significant potential in various areas of research. Its synthesis method has been optimized, and its scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied. This compound represents a valuable research tool that can contribute to the development of new drugs, plant growth regulators, and industrial materials, and further research on this compound is warranted to fully explore its potential.

Synthesis Methods

N-[4-(2-cyanopropan-2-yl)phenyl]-2,2-dimethylpropanamide can be synthesized through a multistep process that involves the reaction of 4-(2-cyanopropan-2-yl)aniline with 2,2-dimethylpropanal in the presence of a catalyst, followed by purification and isolation of the product. The synthesis of this compound has been optimized to improve its yield and purity, and various methods have been proposed to reduce the cost and environmental impact of the process.

Scientific Research Applications

N-[4-(2-cyanopropan-2-yl)phenyl]-2,2-dimethylpropanamide has been extensively studied for its potential applications in various areas of research. In medicine, this compound has been investigated as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. In agriculture, this compound has been used as a plant growth regulator to enhance crop yield and quality. In industry, this compound has been employed as a polymer stabilizer to improve the properties of plastics and rubber.